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Compound of Interest

Compound Name: DBCO-NHCO-PEG12-biotin

Cat. No.: B12055459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Protein biotinylation is a fundamental technique for studying protein interactions, localization,

and function. The use of bioorthogonal chemistry, specifically the strain-promoted alkyne-azide

cycloaddition (SPAAC), offers a highly specific and efficient method for labeling proteins in

complex biological systems. This "click chemistry" reaction occurs between a

dibenzocyclooctyne (DBCO) group and an azide group, forming a stable triazole linkage

without the need for a cytotoxic copper catalyst.[1][2][3] This makes it ideal for applications

involving living cells or sensitive protein samples.[1][2]

These application notes provide a detailed protocol for the biotinylation of azide-modified

proteins using DBCO-biotin. The azide functionality is assumed to be pre-incorporated into the

protein of interest, for example, through metabolic labeling with azide-containing amino acids or

by chemical modification. The subsequent reaction with DBCO-biotin enables robust detection,

purification, and downstream analysis of the target protein.

Principle of the Method
The labeling strategy is based on the highly selective and bioorthogonal SPAAC reaction. An

azide-modified protein is covalently labeled with a biotin molecule that has been functionalized

with a DBCO group. The inherent ring strain of the DBCO molecule allows for a rapid and

specific reaction with the azide group under physiological conditions, resulting in a stable
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triazole linkage.[1][3] The biotin tag can then be used for affinity purification with streptavidin- or

avidin-conjugated resins or for detection using streptavidin-conjugated enzymes or

fluorophores.

Experimental Workflow
The overall experimental workflow for labeling an azide-modified protein with DBCO-biotin is

depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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